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Compound of Interest

Compound Name: Urotensin Il (114-124), human TFA

Cat. No.: B15605310

Audience: Researchers, scientists, and drug development professionals.
Introduction

Urotensin Il (U-Il) is a potent neuropeptide that exerts a variety of biological effects, primarily
through the activation of the G protein-coupled receptor (GPCR), the Urotensin Il receptor (UT),
also known as GPR14.[1][2] The human form of U-Il is an 11-amino acid cyclic peptide, and its
fragment (114-124) retains the biological activity of the full-length peptide.[3][4][5][6][7] Upon
binding to the UT receptor, U-Il initiates a signaling cascade that leads to an increase in
intracellular calcium concentration, making it a key target for drug discovery in areas such as
cardiovascular disease.[2][8][9] This application note provides a detailed protocol for a calcium
mobilization assay using Urotensin Il (114-124) to functionally characterize the UT receptor,
suitable for high-throughput screening (HTS) applications.

Signaling Pathway of Urotensin Il Receptor

The Urotensin Il receptor (UT) is coupled to the Gag/11 G protein subunit.[1][8] Upon agonist
binding, the activated Gaqg/11 subunit stimulates phospholipase C (PLC), which in turn
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3)
and diacylglycerol (DAG).[8] IP3 binds to its receptor on the endoplasmic/sarcoplasmic
reticulum, triggering the release of stored intracellular calcium (Ca2+), which can be detected
by calcium-sensitive fluorescent dyes.[8]
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1. Cell Plating
Seed UT-expressing cells in a 384-well plate.

'

2. Incubation
Incubate overnight at 37°C, 5% COs2.

'

3. Dye Loading
Add calcium-sensitive dye to each well.

'

4. Incubation 5. Compound Plate Preparation
Incubate for 1 hour at 37°C, 5% CO:x. Prepare serial dilutions of Urotensin Il (114-124).

' '

6. FLIPR Assay
Measure baseline fluorescence, add compound, and record fluorescence change.

'

7. Data Analysis
Calculate EC50 values from the dose-response curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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